Cas no 1695088-32-4 (5-(thiophen-3-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 5-(thiophen-3-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1695088-32-4
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 6160619
• PubChem ID: 136839803
• Update Time: 2025-06-11

5-(thiophen-3-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-3-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• EN300-1118924
• 1695088-32-4
• 5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine

• Inchi： 1S/C10H11N3S/c1-3-11-10-12-4-5-13(10)9(1)8-2-6-14-7-8/h2,4-7,9H,1,3H2,(H,11,12)
• InChI Key： BNTJXDIZHVMUAE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CCNC2=NC=CN12

Computed Properties

• Exact Mass: 205.06736854g/mol
• Monoisotopic Mass: 205.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.1Ų

Additional information on 5-(thiophen-3-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Comprehensive Overview of 5-(thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1695088-32-4)

The compound 5-(thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1695088-32-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thiophene moiety with an imidazo[1,2-a]pyrimidine scaffold, makes it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications in kinase inhibition, central nervous system (CNS) targeting, and optoelectronic materials.

In recent years, the demand for imidazo[1,2-a]pyrimidine derivatives has surged due to their broad biological activities. The thiophene substitution at the 5-position enhances the compound's electronic properties, making it a candidate for small-molecule therapeutics and organic semiconductors. This aligns with current trends in personalized medicine and green chemistry, where researchers seek sustainable synthetic routes for bioactive molecules. The compound's CAS No. 1695088-32-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

From a synthetic perspective, 5-(thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine can be prepared via multicomponent reactions (MCRs) or stepwise cyclization strategies. Its hydrogenation-ready imidazo[1,2-a]pyrimidine core allows for further derivatization, a feature highly valued in fragment-based drug design. Computational studies suggest that the thiophene ring contributes to improved lipophilicity and binding affinity in protein-ligand interactions, a hot topic in AI-driven drug discovery.

The compound's potential extends beyond therapeutics. Its π-conjugated system makes it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic cells, areas experiencing rapid growth due to renewable energy initiatives. Patent literature reveals that analogs of imidazo[1,2-a]pyrimidine are being explored for neurological disorders and inflammatory diseases, addressing pressing healthcare challenges like neurodegeneration and autoimmunity.

Quality control of CAS No. 1695088-32-4 typically involves HPLC, NMR, and mass spectrometry to ensure purity >98%, a critical parameter for high-throughput screening applications. The compound's stability under physiological conditions is another active research area, particularly for oral bioavailability optimization—a key focus in pharmacokinetics studies.

In conclusion, 5-(thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine represents a multifaceted chemical entity bridging drug development and advanced materials. Its structural features respond to contemporary needs in precision medicine and sustainable technologies, ensuring its continued prominence in scientific literature and industrial applications.